Icatibant
Overview
Description
Icatibant is an antagonist of the human bradykinin B2 receptor (B2R), that can be used for the treatment of hereditary angioedema (HAE). Upon administration, icatibant targets and binds to B2R, thereby preventing bradykinin from binding to the B2R. This may prevent bradykinin/B2R-mediated vasodilation, the resulting increase in vascular permeability, and the swelling, inflammation, and pain associated with HAE. This may also prevent or improve pulmonary edema not associated with HAE and improve the associated decrease in blood oxygen levels.
Scientific Research Applications
Icatibant in Hereditary Angioedema
Icatibant has been extensively studied for its role in treating hereditary angioedema (HAE). It functions by blocking bradykinin B2 receptors, which attenuates episodes of angioedema. Clinical trials have demonstrated icatibant's superiority over other treatments like oral tranexamic acid in European patients and shown promising results in similar US trials (Longhurst, 2010). Additionally, real-world observational studies have indicated effective symptom relief and good tolerability of icatibant in patients with angioedema due to acquired C1-inhibitor deficiency (Zanichelli et al., 2012).
Icatibant in Delayed Pressure Urticaria
Research also suggests a potential role for icatibant in treating delayed pressure urticaria. Subcutaneous administration of icatibant has shown to be quick at relieving symptoms, presenting a clear advantage over intravenous administration of C1-INH concentrate (Bindslev‐Jensen & Skov, 2010).
Pharmacokinetics of Icatibant
The pharmacokinetics of icatibant, including its absorption, distribution, metabolism, and excretion, have been studied in healthy human volunteers. This research is crucial for understanding the drug's behavior in the human body (Leach et al., 2015).
Icatibant in Treatment Administration Comparisons
Studies have compared self-administration versus administration by healthcare professionals of icatibant in acute HAE attacks. Findings suggest that self-administration provides a complementary option to healthcare professional administration, allowing for timely and effective management of HAE attacks (Hernández Fernández de Rojas et al., 2015).
Icatibant in Pediatric Patients
Icatibant's effectiveness in pediatric patients with hereditary angioedema has been analyzed, further supporting its role in the pediatric treatment armamentarium (Andresen et al., 2019).
Icatibant in ACE Inhibitor Angioedema
Icatibant has been explored for its potential benefits in reducing symptom severity and hospitalization requirements in ACE inhibitor angioedema. Case reports suggest its usefulness in emergency departments for patients presenting with severe edema while on ACE inhibitors (Illing et al., 2012).
Timing of Icatibant Administration
The timing of icatibant administration significantly affects the duration and resolution of HAE attacks. Early treatment, especially within the first hour of attack onset, has been shown to reduce attack duration and time to attack resolution significantly (Maurer et al., 2013).
properties
IUPAC Name |
(2S)-2-[[(3aS,7aS)-1-[2-[(2S)-2-[[(2S)-2-[[2-[[(4R)-1-[1-[2-[[(2R)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]-4-hydroxypyrrolidine-2-carbonyl]amino]acetyl]amino]-3-thiophen-2-ylpropanoyl]amino]-3-hydroxypropanoyl]-3,4-dihydro-1H-isoquinoline-3-carbonyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid | |
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InChI |
InChI=1S/C59H89N19O13S/c60-37(14-5-19-67-57(61)62)48(82)72-38(15-6-20-68-58(63)64)52(86)75-22-8-18-43(75)54(88)77-30-35(80)26-44(77)50(84)70-28-47(81)71-40(27-36-13-9-23-92-36)49(83)74-41(31-79)53(87)76-29-34-12-2-1-10-32(34)24-46(76)55(89)78-42-17-4-3-11-33(42)25-45(78)51(85)73-39(56(90)91)16-7-21-69-59(65)66/h1-2,9-10,12-13,23,33,35,37-46,79-80H,3-8,11,14-22,24-31,60H2,(H,70,84)(H,71,81)(H,72,82)(H,73,85)(H,74,83)(H,90,91)(H4,61,62,67)(H4,63,64,68)(H4,65,66,69)/t33-,35+,37+,38?,39-,40-,41-,42-,43?,44?,45?,46?/m0/s1 | |
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InChI Key |
QURWXBZNHXJZBE-MCDGZUPGSA-N | |
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Canonical SMILES |
C1CCC2C(C1)CC(N2C(=O)C3CC4=CC=CC=C4CN3C(=O)C(CO)NC(=O)C(CC5=CC=CS5)NC(=O)CNC(=O)C6CC(CN6C(=O)C7CCCN7C(=O)C(CCCN=C(N)N)NC(=O)C(CCCN=C(N)N)N)O)C(=O)NC(CCCN=C(N)N)C(=O)O | |
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Isomeric SMILES |
C1CC[C@H]2[C@@H](C1)CC(N2C(=O)C3CC4=CC=CC=C4CN3C(=O)[C@H](CO)NC(=O)[C@H](CC5=CC=CS5)NC(=O)CNC(=O)C6C[C@H](CN6C(=O)C7CCCN7C(=O)C(CCCN=C(N)N)NC(=O)[C@@H](CCCN=C(N)N)N)O)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O | |
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Molecular Formula |
C59H89N19O13S | |
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Molecular Weight |
1304.5 g/mol | |
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Physical Description |
Solid | |
Record name | Icatibant | |
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Solubility |
5.70e-02 g/L | |
Record name | Icatibant | |
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CAS RN |
130308-48-4 | |
Record name | Icatibant | |
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Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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